Cas no 918626-13-8 (4-(Heptadecyloxy)benzoyl chloride)

• Product Name: 4-(Heptadecyloxy)benzoyl chloride
• CAS No: 918626-13-8
• MF: C₂₄H₃₉ClO₂
• MW: 395.018266916275
• CID: 772819
• Update Time: 2023-08-03

4-(Heptadecyloxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(heptadecyloxy)-
• 4-heptadecoxybenzoyl chloride
• 4-(HEPTADECYLOXY)BENZOYL CHLORIDE
• 4-(Heptadecyloxy)benzoyl chloride

• Inchi： 1S/C24H39ClO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-27-23-19-17-22(18-20-23)24(25)26/h17-20H,2-16,21H2,1H3
• InChI Key： CCSQAFQDICEVGN-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 337
• XLogP3: 10.8
• Topological Polar Surface Area: 26.3